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The accurate classification of carbonate rocks into distinct "rock types" is a critical undertaking

in reservoir characterization. It allows for the prediction of fluid flow and the estimation of

hydrocarbon reserves. However, the inherent heterogeneity of carbonates, arising from

complex depositional environments and diagenetic alterations, makes the validation of these

rock typing methods a significant challenge. This guide provides an objective comparison of

common validation techniques, supported by experimental data and detailed methodologies, to

aid researchers in selecting the most appropriate approach for their specific needs.

Comparison of Carbonate Rock Typing Methods
Numerous methods exist for classifying carbonate rocks, each with its own set of assumptions

and data requirements. The most prevalent methods include those based on pore throat radius

(e.g., Winland R35), fluid flow characteristics (e.g., Flow Zone Indicator - FZI), petrographic

analysis (e.g., Lucia), and pore geometry (e.g., Pore Geometry Structure - PGS). The

performance of these methods is often validated by comparing their predictions of

petrophysical properties, primarily permeability, against direct measurements from core

samples.

The following table summarizes the quantitative performance of several common rock typing

methods in predicting permeability, as reported in a comparative study.
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Rock Typing
Method

R² (Permeability
Prediction)

RMS Error (mD) Reference

Winland R35 0.9369 62.14 [1]

Flow Zone Indicator

(FZI)

Varies with clustering

method
- [2]

Lucia 0.89 - [3]

Pore Geometry

Structure (PGS)
- - [4]

Global Hydraulic

Element (GHE)

Lower determination

coefficients than DRT
- [2]

Discrete Rock Typing

(DRT)

Higher determination

coefficients than GHE
- [2]

Note: The performance of these methods can vary significantly depending on the geological

setting and the quality of the input data.

Experimental Protocols for Validation
The validation of carbonate rock typing methods relies on robust experimental procedures that

provide a "ground truth" against which the predictions of the different methods can be

compared. The following sections detail the methodologies for three key validation

experiments.

Core Permeability Measurement (Based on ASTM D4525)
This method determines the permeability of a rock specimen by flowing a fluid (typically air)

through it and measuring the rate of flow and the pressure difference across the sample.[2][5]

[6][7][8]

Experimental Workflow:
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Caption: Workflow for core permeability measurement.
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Detailed Steps:

Sample Preparation:

Obtain a cylindrical core plug of the carbonate rock.

Thoroughly clean the plug to remove any drilling fluids or hydrocarbons and dry it in an

oven at a specified temperature until a constant weight is achieved.

Precisely measure the length and diameter of the core plug.

Permeability Measurement:

Place the prepared core plug in a core holder and apply a confining pressure to simulate

reservoir conditions.

Flow dry air at a constant rate through the core plug.

Measure the volumetric flow rate of the air and the pressure differential between the inlet

and outlet of the core plug.

Data Analysis:

Calculate the permeability of the rock to air using Darcy's law.

Repeat the measurement at several different mean air pressures.

Plot the calculated permeability values against the reciprocal of the mean pressure and

extrapolate the resulting straight line to an infinite pressure to obtain the equivalent liquid

permeability (Klinkenberg-corrected permeability).[2]

Leverett J-Function Validation
The Leverett J-function is a dimensionless representation of the capillary pressure curve, which

normalizes the data for variations in permeability and porosity.[9][10] By grouping core samples

based on a particular rock typing method and then plotting their J-function curves, the

consistency of the rock typing can be evaluated. Ideally, samples within the same rock type

should exhibit similar J-function curves.
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Experimental Workflow:
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Caption: Workflow for Leverett J-Function validation.

Detailed Steps:

Data Acquisition:

Select a representative set of core plugs from the carbonate reservoir.

For each core plug, measure the capillary pressure curve using a standard technique such

as Mercury Injection Capillary Pressure (MICP).
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Measure the permeability and porosity of each core plug.

Rock Typing:

Apply the carbonate rock typing method to be validated to the core plug data.

Group the core plugs according to the determined rock types.

J-Function Analysis:

For each data point on the capillary pressure curve of each sample, calculate the Leverett

J-function using the following formula: J(Sw) = (Pc(Sw) / σ * cos(θ)) * √(k / φ) where:

J(Sw) is the J-function at water saturation Sw

Pc(Sw) is the capillary pressure at water saturation Sw

σ is the interfacial tension

θ is the contact angle

k is the permeability

φ is the porosity

For each rock type, plot the calculated J-function values against the corresponding water

saturation.

Visually and statistically assess the degree of overlap and consistency of the J-function

curves within each rock type. A high degree of consistency indicates a robust rock typing

method.

Seismic Data Validation
Seismic data can be used to validate and extrapolate rock types away from well control. This

involves establishing a relationship between seismic attributes (e.g., acoustic impedance, P-

wave velocity) and the rock types determined from well data (cores and logs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426
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